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Compound of Interest

Compound Name: Tetromycin B

Cat. No.: B10780467

Technical Support Center: Tetromycin B

Welcome to the technical support center for Tetromycin B. This guide provides troubleshooting
advice and frequently asked questions (FAQs) to help researchers and scientists overcome
challenges related to the solubility of Tetromycin B in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Tetromycin B and what is its primary mechanism of action?

Al: Tetromycin B is an antibiotic belonging to the tetronic acid class, structurally related to
compounds like kijanimicin and chlorothricin.[1] It is noted for its significant activity against
Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1][2]
The primary mechanism of action for tetracycline-class antibiotics is the inhibition of bacterial
protein synthesis. They achieve this by reversibly binding to the 30S ribosomal subunit, which
in turn prevents the association of aminoacyl-tRNA with the ribosomal acceptor (A) site on the
MRNA-ribosome complex.[3][4][5][6] This action halts peptide chain elongation, making the
antibiotic "bacteriostatic," as it prevents bacterial growth and replication.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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